Cas no 1282773-21-0 ({2-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylethyl}(methyl)amine)

• Product Name: {2-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylethyl}(methyl)amine
• CAS No: 1282773-21-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD17967412
• CID: 5243262
• PubChem ID: 62387957
• Update Time: 2025-07-09

{2-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]ethyl}(methyl)amine
• 2-[1-(2-methoxyethyl)benzimidazol-2-yl]-N-methylethanamine
• Z979739514
• 2-(1-(2-Methoxyethyl)-1h-benzo[d]imidazol-2-yl)-N-methylethan-1-amine
• 1H-Benzimidazole-2-ethanamine, 1-(2-methoxyethyl)-N-methyl-
• {2-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylethyl}(methyl)amine

• MDL： MFCD17967412
• Inchi： 1S/C13H19N3O/c1-14-8-7-13-15-11-5-3-4-6-12(11)16(13)9-10-17-2/h3-6,14H,7-10H2,1-2H3
• InChI Key： RMHPJWMKIYHRAN-UHFFFAOYSA-N
• SMILES： O(C)CCN1C2C=CC=CC=2N=C1CCNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• XLogP3: 1.1
• Topological Polar Surface Area: 39.1

Additional information on {2-1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylethyl}(methyl)amine

Compound CAS No. 1282773-21-0: {2-[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]ethyl}(methyl)amine

The compound with CAS No. 1282773-21-0, named {2-[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]ethyl}(methyl)amine, is a complex organic molecule with a unique structure that combines a benzodiazole ring system with an amine functional group. This compound has garnered attention in recent years due to its potential applications in various fields, including drug discovery, materials science, and environmental chemistry. Its structure and properties make it a versatile molecule with promising utility in modern research and development.

The molecular structure of this compound is characterized by a benzodiazole core, which is a fused bicyclic system consisting of a benzene ring and a diazole ring. The diazole ring contains two nitrogen atoms, one of which is part of the aromatic system, while the other is positioned at the 1H position. This core is further substituted at the 2-position with an ethyl group that is connected to a methoxyethyl side chain. Additionally, the molecule features a methylamine group attached to the same carbon as the benzodiazole moiety. This combination of functional groups imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound in drug discovery efforts. The benzodiazole ring system is known for its ability to act as a scaffold for various bioactive molecules, including anticancer agents and antiviral drugs. The presence of the methoxyethyl group introduces additional electronic flexibility and solubility characteristics, which are often desirable in drug candidates. Furthermore, the methylamine group can participate in hydrogen bonding interactions, enhancing the molecule's ability to bind to target proteins or nucleic acids.

In materials science, this compound has shown promise as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the benzodiazole and amine groups can serve as coordinating sites for metal ions, enabling the formation of extended networks with potential applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that derivatives of this compound can form highly porous MOFs with exceptional surface areas and selectivity for specific gas molecules.

From an environmental chemistry perspective, this compound has been investigated for its role in chemical sensing and detection technologies. The combination of aromaticity and functional groups in its structure allows for selective interactions with certain analytes or pollutants. For instance, derivatives of this compound have been explored as components in sensors for detecting heavy metal ions or organic pollutants in water systems.

In terms of synthesis, this compound can be prepared through a variety of methods that involve multi-step organic reactions. Key steps typically include the formation of the benzodiazole ring system via condensation reactions between o-amino phenols and carbonyl compounds, followed by subsequent alkylation or substitution reactions to introduce the methoxyethyl and methylamine groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 345 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile but is poorly soluble in water due to its hydrophobic nature. Its melting point is around 150°C under standard pressure conditions.

From a safety standpoint, while this compound does not pose immediate hazards under normal handling conditions, it should be treated with care due to its potential reactivity with strong oxidizing agents or strong acids/bases. Proper personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, CAS No. 1282773-21-0 represents a versatile organic molecule with significant potential across multiple scientific disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science and environmental chemistry. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing modern chemical technologies.